1-[5-(Phenylselanyl)pentyl]pyrrolidine-2,5-dione

• CAS No.: 7233-36-5
• Molecular Formula: C15H19NO2Se
• Molecular Weight: 324.29 g/mol
• IUPAC Name: 1-(5-phenylselanylpentyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C15H19NO2Se/c17-14-9-10-15(18)16(14)11-5-2-6-12-19-13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2
• InChI Key: NEYGJYZPETUKLP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCCCC[Se]C2=CC=CC=C2

Description

1-[5-(Phenylselanyl)pentyl]pyrrolidine-2,5-dione is a chemical compound that belongs to the class of pyrrolidine derivatives. Pyrrolidine rings are known for their versatility and are widely used in medicinal chemistry due to their ability to interact with various biological targets . The incorporation of a phenylselanyl group adds unique properties to the compound, making it a subject of interest in various scientific research fields.

Preparation Methods

The synthesis of 1-[5-(Phenylselanyl)pentyl]pyrrolidine-2,5-dione typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Phenylselanyl Group: The phenylselanyl group is introduced via nucleophilic substitution reactions, where a phenylselanyl halide reacts with a suitable nucleophile.

Final Assembly: The final compound is obtained by coupling the phenylselanyl-substituted intermediate with the pyrrolidine-2,5-dione scaffold under controlled conditions.

Industrial production methods may involve optimization of these synthetic routes to ensure high yield and purity, often using catalytic processes and advanced purification techniques .

Chemical Reactions Analysis

1-[5-(Phenylselanyl)pentyl]pyrrolidine-2,5-dione undergoes various chemical reactions, including:

Oxidation: The phenylselanyl group can be oxidized to form selenoxide derivatives under mild conditions.

Reduction: Reduction reactions can convert the phenylselanyl group to phenylselenol, which can further react to form other derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the phenylselanyl group is replaced by other nucleophiles.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles . The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-[5-(Phenylselanyl)pentyl]pyrrolidine-2,5-dione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and interaction with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as anticancer and antimicrobial properties.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 1-[5-(Phenylselanyl)pentyl]pyrrolidine-2,5-dione involves its interaction with specific molecular targets. The phenylselanyl group can interact with thiol groups in proteins, leading to the formation of seleno-sulfide bonds . This interaction can modulate the activity of enzymes and other proteins, affecting various biological pathways .

Comparison with Similar Compounds

1-[5-(Phenylselanyl)pentyl]pyrrolidine-2,5-dione can be compared with other similar compounds, such as:

Pyrrolidine-2,5-dione: Lacks the phenylselanyl group and has different chemical and biological properties.

Phenylselanyl-substituted compounds: Other compounds with phenylselanyl groups may have different core structures, leading to variations in their reactivity and applications.

Seleno-compounds: Compounds containing selenium atoms exhibit unique properties, and the presence of the phenylselanyl group in this compound adds to its distinctiveness.